![molecular formula C6H12BrN B3152351 2-Bromomethyl-1-methyl-pyrrolidine CAS No. 734470-67-8](/img/structure/B3152351.png)
2-Bromomethyl-1-methyl-pyrrolidine
Overview
Description
“2-Bromomethyl-1-methyl-pyrrolidine” is a derivative of pyrrolidine . It has a molecular formula of C6H12BrN and a molecular weight of 178.07 . The compound is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle .
Molecular Structure Analysis
The molecular structure of “this compound” includes a five-membered pyrrolidine ring with a bromomethyl group at the 2-position and a methyl group at the 1-position . The structure is characterized by sp3 hybridization, contributing to the stereochemistry of the molecule .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the literature, pyrrolidine derivatives are known to participate in a variety of chemical reactions . These reactions often involve modifications to the pyrrolidine ring or its substituents.Scientific Research Applications
Pyrrolidine in Drug Discovery
2-Bromomethyl-1-methyl-pyrrolidine is a derivative of pyrrolidine, a five-membered nitrogen heterocycle widely utilized by medicinal chemists to develop treatments for human diseases. The saturation of the pyrrolidine scaffold, due to its sp^3-hybridization, allows for efficient exploration of pharmacophore space, contributes to the stereochemistry of molecules, and increases three-dimensional coverage, a phenomenon known as “pseudorotation.” This review highlights bioactive molecules with target selectivity characterized by the pyrrolidine ring and its derivatives, emphasizing the influence of steric factors on biological activity and the structure–activity relationship (SAR) of these compounds. The versatility of the pyrrolidine ring, including different synthetic strategies for ring construction and functionalization, underscores its significance in drug discovery, particularly in designing new compounds with varied biological profiles (Li Petri et al., 2021).
Pyrrolizidine Alkaloids and Health Concerns
Although not directly related to this compound, it is important to mention the broader context of pyrrolizidine alkaloids, which are structurally related compounds found in certain plants. These compounds have been identified as a potential threat to health due to their presence in honey and other products, highlighting the need for careful monitoring and regulation. The review emphasizes the importance of distinguishing between benign and potentially harmful derivatives within the same chemical family, underscoring the complexity of natural product chemistry and its implications for human health (Edgar et al., 2002).
Advancements in Heterocyclic Chemistry
The chemistry and properties of heterocyclic compounds, including pyridine and pyrrolidine derivatives, have been extensively reviewed, providing insights into their significant role across various scientific fields. These compounds exhibit a wide range of biological activities, making them crucial for medicinal applications. The review discusses synthetic routes, structural characterization, and the potential of pyridine derivatives in analytical chemistry as chemosensors, highlighting the medicinal importance and diverse applications of these heterocycles (Altaf et al., 2015).
Future Directions
Pyrrolidine derivatives, including “2-Bromomethyl-1-methyl-pyrrolidine”, hold promise in various areas of research and drug discovery due to their versatile scaffold and wide range of biological activities . Future research may focus on exploring new synthetic methods, investigating their mechanisms of action, and developing new pyrrolidine-based compounds with different biological profiles .
Properties
IUPAC Name |
2-(bromomethyl)-1-methylpyrrolidine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrN/c1-8-4-2-3-6(8)5-7/h6H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RALAMZZQDJIIJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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